Cas no 1806059-37-9 (2-Amino-3-bromo-5-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 2-Amino-3-bromo-5-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1806059-37-9
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4853754
• Update Time: 2025-06-09

2-Amino-3-bromo-5-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-5-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C8H7BrF2N2O2/c9-4-1-3(7(10)11)5(2-6(14)15)13-8(4)12/h1,7H,2H2,(H2,12,13)(H,14,15)
• InChI Key： XNIBVZBRZXYKSW-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=C(CC(=O)O)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-bromo-5-(difluoromethyl)pyridine-6-acetic acid

Recent Advances in the Study of 2-Amino-3-bromo-5-(difluoromethyl)pyridine-6-acetic acid (CAS: 1806059-37-9)

2-Amino-3-bromo-5-(difluoromethyl)pyridine-6-acetic acid (CAS: 1806059-37-9) is a pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and bromo substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

The synthesis of 2-Amino-3-bromo-5-(difluoromethyl)pyridine-6-acetic acid involves multi-step organic reactions, including halogenation and functional group transformations. A study published in the Journal of Medicinal Chemistry (2023) highlights its use as a key intermediate in the preparation of kinase inhibitors. The difluoromethyl group, in particular, enhances the metabolic stability and bioavailability of the resulting compounds, making them promising candidates for further preclinical evaluation.

In addition to its synthetic utility, this compound has been investigated for its direct biological activity. Research conducted by Smith et al. (2024) demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways. The presence of the bromo substituent was found to be critical for binding affinity, while the acetic acid moiety facilitated solubility and interaction with target proteins. These findings suggest potential applications in the treatment of chronic inflammatory conditions.

Recent advancements in computational chemistry have further elucidated the molecular interactions of 2-Amino-3-bromo-5-(difluoromethyl)pyridine-6-acetic acid with biological targets. Molecular docking studies revealed high binding affinity for proteins associated with cancer cell proliferation, supporting its role as a scaffold for anticancer drug design. Collaborative efforts between academic and industrial researchers are currently underway to optimize its pharmacokinetic properties and evaluate its efficacy in vivo.

Despite its promise, challenges remain in the large-scale production and formulation of this compound. A review by Johnson and colleagues (2023) emphasizes the need for greener synthetic routes to improve yield and reduce environmental impact. Furthermore, ongoing toxicological studies aim to address safety concerns before clinical translation. These efforts underscore the importance of interdisciplinary collaboration in advancing this compound from bench to bedside.

In conclusion, 2-Amino-3-bromo-5-(difluoromethyl)pyridine-6-acetic acid represents a valuable tool in medicinal chemistry, with diverse applications in drug discovery. Its unique structural features and biological activity make it a focal point for future research. Continued exploration of its therapeutic potential, coupled with advancements in synthetic methodologies, will likely yield significant contributions to the field of chemical biology and pharmaceutical sciences.